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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Z-Lys-OMe
hydrochloride, a critical building block in the field of peptide chemistry. This document details
its chemical properties, provides explicit experimental protocols for its use, and visualizes key
chemical transformations and workflows. It is intended to serve as a valuable resource for
researchers, scientists, and professionals involved in drug development and peptide synthesis.

Core Concepts: The Role of Z-Lys-OMe
Hydrochloride in Peptide Synthesis

Z-Lys-OMe hydrochloride, chemically known as Na-benzyloxycarbonyl-L-lysine methyl ester
hydrochloride, is a derivative of the amino acid lysine. In peptide synthesis, it is crucial to
control the reactivity of the various functional groups within an amino acid to ensure the
formation of the correct peptide bond sequence. Z-Lys-OMe hydrochloride is strategically
modified with protecting groups to achieve this control.
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The benzyloxycarbonyl (Z) group protects the alpha-amino (Na) terminus. This group is stable

under a range of conditions but can be selectively removed, a process known as deprotection.

The methyl ester (-OMe) group protects the C-terminal carboxylic acid, preventing it from

reacting during peptide coupling steps. The hydrochloride salt form enhances the compound's

stability and solubility. By protecting the alpha-amino and carboxyl termini, the epsilon-amino

group on the lysine side chain is available for specific modifications or for peptide bond

formation.

Quantitative Data Summary

A summary of the key chemical and physical properties of Z-Lys-OMe hydrochloride is

presented in the table below for easy reference and comparison.

Property

Value Reference

Chemical Name

Na-[(phenylmethoxy)carbonyl]-
L-lysine, methyl ester, [1]

monohydrochloride

CAS Number 26348-68-5 [1]
Molecular Formula C15H22N204 « HCI [1]
Molecular Weight 330.8 g/mol [1]
Appearance White to off-white powder
Purity >98% [1]
DMF: 30 mg/ml, DMSO: 10
Solubility mg/ml, Ethanol: 30 mg/ml, [1]
PBS (pH 7.2): 10 mg/ml
4°C, sealed storage, away
Storage [2]

from moisture

Experimental Protocols

The following sections provide detailed methodologies for the key experiments involving Z-Lys-

OMe hydrochloride: peptide coupling and Na-deprotection. These protocols are fundamental
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to its application in solution-phase peptide synthesis.

Peptide Coupling using Z-Lys-OMe Hydrochloride

This protocol describes the formation of a dipeptide by coupling an Na-protected amino acid
(e.g., Fmoc-Ala-OH) with Z-Lys-OMe hydrochloride.

Materials:

Z-Lys-OMe hydrochloride

» Na-protected amino acid (e.g., Fmoc-Ala-OH)
e N,N'-Dicyclohexylcarbodiimide (DCC)

e 1-Hydroxybenzotriazole (HOBLt)

e N,N-Diisopropylethylamine (DIPEA)

e Anhydrous Dichloromethane (DCM)

e Anhydrous N,N-Dimethylformamide (DMF)

o Ethyl acetate

e 1 M Hydrochloric acid (HCI)

e Saturated Sodium Bicarbonate (NaHCOs3) solution
e Brine (saturated NaCl solution)

e Anhydrous Magnesium Sulfate (MgSQOa)

Silica gel for column chromatography
Procedure:

o Neutralization of Z-Lys-OMe hydrochloride: Dissolve Z-Lys-OMe hydrochloride (1.0
equivalent) in anhydrous DCM. Add DIPEA (1.1 equivalents) to neutralize the hydrochloride
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salt and stir the solution at room temperature for 15 minutes.

Activation of the Na-protected amino acid: In a separate flask, dissolve the Na-protected
amino acid (e.g., Fmoc-Ala-OH, 1.0 equivalent) and HOBt (1.1 equivalents) in anhydrous
DMF. Cool the solution to 0 °C in an ice bath.

Add DCC (1.1 equivalents) to the cooled solution of the Na-protected amino acid and HOB.
A white precipitate of dicyclohexylurea (DCU) will form. Stir the mixture at 0 °C for 30
minutes.

Coupling Reaction: Add the neutralized Z-Lys-OMe solution from step 1 to the activated
amino acid mixture from step 3. Allow the reaction mixture to slowly warm to room
temperature and stir overnight.

Work-up: Monitor the reaction progress by thin-layer chromatography (TLC). Once the
reaction is complete, filter the mixture to remove the precipitated DCU. Dilute the filtrate with
ethyl acetate and wash successively with 1 M HCI, saturated NaHCOs solution, and brine.

Purification: Dry the organic layer over anhydrous MgSOa, filter, and concentrate under
reduced pressure. Purify the crude product by silica gel column chromatography to yield the
pure protected dipeptide.

No-Deprotection of the Z-Group

This protocol describes the removal of the Na-benzyloxycarbonyl (Z) group from the newly

synthesized dipeptide via catalytic hydrogenation.

Materials:

Na-Z-protected peptide

Methanol

10% Palladium on carbon (Pd/C)

Hydrogen gas (Hz2) or a hydrogen donor like ammonium formate

Celite
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Procedure:
o Dissolve the Na-Z-protected peptide in methanol.
o Carefully add 10% Pd/C catalyst to the solution.

e If using a hydrogen donor, add ammonium formate. Alternatively, place the reaction mixture
under a hydrogen atmosphere (e.g., using a balloon filled with Hz).

« Stir the reaction mixture vigorously at room temperature.

» Monitor the reaction progress by TLC. Upon completion, carefully filter the reaction mixture
through a pad of Celite to remove the Pd/C catalyst. Caution: Pd/C can be pyrophoric when
dry; ensure the filter cake remains moist.

o Concentrate the filtrate under reduced pressure to yield the deprotected peptide.

Visualizations: Workflows and Pathways

The following diagrams, generated using the DOT language, illustrate the key processes in the
application of Z-Lys-OMe hydrochloride in peptide synthesis.
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Caption: Workflow for the synthesis of a protected dipeptide using Z-Lys-OMe hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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